Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: methyl 2-amino-2-(4-phenylmethoxyphenyl)acetate
• InChI: InChI=1S/C16H17NO3/c1-19-16(18)15(17)13-7-9-14(10-8-13)20-11-12-5-3-2-4-6-12/h2-10,15H,11,17H2,1H3
• InChI Key: ZTGSRCQPKWGKQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)OCC2=CC=CC=C2)N

Description

Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate is an organic compound with a molecular formula of C16H17NO3 It is a derivative of phenylalanine and features a benzyloxy group attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate typically involves the reaction of 4-(benzyloxy)benzaldehyde with glycine methyl ester hydrochloride in the presence of a base such as sodium hydroxide. The reaction proceeds through a Schiff base intermediate, which is subsequently reduced to yield the desired product. The reaction conditions often include refluxing the mixture in an appropriate solvent like ethanol or methanol .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate undergoes various types of chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding benzoic acid derivatives.

Reduction: The amino group can be reduced to form secondary amines.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic reagents like nitric acid for nitration and bromine for halogenation are employed.

Major Products Formed

Oxidation: Benzoic acid derivatives.

Reduction: Secondary amines.

Substitution: Nitro and halogenated derivatives of the phenyl ring.

Scientific Research Applications

Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential role in enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate involves its interaction with specific molecular targets, such as enzymes and receptors. The benzyloxy group enhances its binding affinity to hydrophobic pockets within proteins, while the amino group can form hydrogen bonds with active site residues. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Methyl 2-amino-2-(4-hydroxyphenyl)acetate: Similar structure but with a hydroxy group instead of a benzyloxy group.

Methyl 2-amino-2-(4-methoxyphenyl)acetate: Features a methoxy group instead of a benzyloxy group.

Methyl 2-amino-2-(4-chlorophenyl)acetate: Contains a chloro group instead of a benzyloxy group.

Uniqueness

Methyl 2-amino-2-(4-(benzyloxy)phenyl)acetate is unique due to the presence of the benzyloxy group, which imparts distinct hydrophobic and electronic properties. This makes it a valuable compound for studying hydrophobic interactions in biological systems and for developing new synthetic methodologies .